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Introduction

Cinnamyl isobutyrate is an organic compound belonging to the class of styrenes,
characterized by an ethenylbenzene moiety.[1] It is a colorless to pale yellow liquid with a
sweet, balsamic, and fruity odor reminiscent of apple and banana.[2][3] This aromatic
compound is found naturally in the essential oil of cinnamon bark and is also synthesized for
use as a flavoring agent in foods, particularly in baked goods and candy, and as a fragrance
ingredient in various personal care products.[2][4] Beyond its sensory properties, recent
research has highlighted the potential biological activities of cinnamyl isobutyrate, particularly
in the context of metabolic health, making it a molecule of interest for further scientific
investigation.

This technical guide provides a comprehensive review of the existing literature on cinnamyl
isobutyrate, with a focus on its synthesis, biological effects, and the experimental
methodologies used to elucidate its properties. Quantitative data from various studies are
summarized in structured tables, and key experimental protocols are detailed to facilitate
reproducibility. Additionally, signaling pathways and experimental workflows are visualized
using Graphviz diagrams to provide a clear conceptual framework for the presented
information.
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Physicochemical Properties

Cinnamyl isobutyrate is characterized by the following physicochemical properties:

Property Value Reference
Molecular Formula C13H1602 [5]
Molecular Weight 204.26 g/mol [5]
Appearance Colorless to pale yellow liquid [2]
Odor Sweet, balsamic, fruity [2]
Boiling Point 295-297 °C at 760 mmHg [6]
Density 1.006-1.009 g/mL at 25 °C [6]
Refractive Index 1.523-1.528 at 20 °C [6]

N Insoluble in water; soluble in
Solubility ] [2][6]
alcohol and oils

logP (o/w) 3.504 (estimated) [6]

Synthesis of Cinnamyl Isobutyrate

The primary method for the synthesis of cinnamyl isobutyrate is through the esterification of
cinnamyl alcohol with isobutyric acid.[2] This can be achieved through both chemical and
enzymatic methods.

Chemical Synthesis: Fischer-Speier Esterification

A common method for the synthesis of esters like cinnamyl isobutyrate is the Fischer-Speier
esterification, which involves the acid-catalyzed reaction between a carboxylic acid and an
alcohol.

Experimental Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine cinnamyl alcohol and a molar excess of isobutyric acid. A strong acid
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catalyst, such as concentrated sulfuric acid or p-toluenesulfonic acid, is added in a catalytic
amount.[7][8][9]

Reaction Conditions: The reaction mixture is heated to reflux with constant stirring. The
reaction progress can be monitored by techniques such as thin-layer chromatography (TLC).
[7][10] To drive the equilibrium towards the product, one of the reactants (typically the less
expensive one, in this case, isobutyric acid) is used in excess, or the water formed during the
reaction is removed using a Dean-Stark apparatus.[3][9]

Work-up and Purification: After the reaction is complete, the mixture is cooled to room
temperature. The excess acid is neutralized by washing with a saturated sodium bicarbonate
solution. The organic layer is then washed with water and brine, dried over an anhydrous salt
like sodium sulfate, and filtered. The crude cinnamyl isobutyrate is then purified by vacuum
distillation to obtain the final product.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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